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Compound of Interest

Compound Name: BP Fluor 555 Azide

Cat. No.: B15557179

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BP Fluor 555 Azide, a bright, orange-

fluorescent dye designed for the precise labeling of biomolecules through click chemistry. This

document consolidates key safety information, physicochemical properties, and experimental

workflows to facilitate its effective and safe use in research and development.

Physicochemical and Spectral Properties
BP Fluor 555 Azide is a water-soluble fluorescent probe with excitation and emission spectra

suitable for standard microscopy and flow cytometry applications.[1][2] Its key quantitative

properties are summarized below.
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Property Value Reference

Molecular Formula C₃₇H₅₀N₆O₁₃S₄ [2]

Molecular Weight 915.1 g/mol [2][3]

Excitation Maximum (λmax) 555 nm [2][4]

Emission Maximum (λmax) 572 nm [2][4]

Molar Extinction Coefficient 155,000 cm⁻¹M⁻¹ [2][4][5]

Solubility Water, DMSO, DMF [2][5]

Purity >95% (HPLC) [5]

Safety Data Summary
While a specific Safety Data Sheet (SDS) for BP Fluor 555 Azide is not publicly available,

safety information can be inferred from the SDS for "Andy Fluor 555 azide," a spectrally similar

compound, and general knowledge of azide-containing compounds. The primary hazards are

associated with the azide functional group and the solvent used for dissolution (commonly

DMSO).

GHS Hazard Classification (based on "Andy Fluor 555 azide" in DMSO)[6]

Hazard Class Category

Flammable liquids 4

Skin corrosion/irritation 3

Serious eye damage/eye irritation 2B

Specific target organ toxicity (single exposure) 3

Personal Protective Equipment (PPE) and Handling
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Precaution Specification Reference

Handling

Handle in accordance with

good industrial hygiene and

safety practices. Avoid

formation of dust and aerosols.

Storage

Store at -20°C in a dry, cool,

and well-ventilated place.

Keep container tightly closed

and desiccate.

[2][5]

Eye Protection
Wear tight-sealing safety

goggles.
[7]

Hand Protection
Wear compatible chemical-

resistant gloves.
[7]

Skin/Body Protection
Wear suitable protective

clothing.
[6][7]

Respiratory Protection

In case of insufficient

ventilation, wear a suitable

respirator.

[7]

Experimental Protocols and Workflows
BP Fluor 555 Azide is primarily utilized in "click chemistry" for the fluorescent labeling of

alkyne-modified biomolecules. It is compatible with both copper-catalyzed (CuAAC) and

copper-free, strain-promoted (SPAAC) click reactions.[1][2][5][8]

Key Features and Applications:

High Photostability and Brightness: Ideal for imaging low-abundance targets.[1][2][5]

pH Insensitivity: Maintains fluorescent properties in a pH range of 4 to 10.[1][2][3]

Aqueous Solubility: Readily dissolves in aqueous buffers, simplifying labeling protocols.[1][2]
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Caption: Logical flow from core properties to application benefits.

The CuAAC reaction provides a highly efficient and specific method for labeling terminal

alkyne-containing molecules with BP Fluor 555 Azide. This reaction is catalyzed by a Cu(I)

species, which can be generated in situ from Cu(II) salts (e.g., CuSO₄) with a reducing agent

(e.g., sodium ascorbate).
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Caption: Workflow for copper-catalyzed click chemistry (CuAAC).

SPAAC offers a copper-free alternative for labeling, which is particularly advantageous for in

vivo applications or when working with systems sensitive to copper cytotoxicity. This method

utilizes a strained cyclooctyne (e.g., DBCO, BCN) that reacts spontaneously with the azide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15557179/docs?utm_src=pdf-body-img#bp-fluor-555-azide-a-technical-guide-for-advanced-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Cyclooctyne-Modified
Biomolecule (e.g., DBCO)

Combine and Incubate

BP Fluor 555
Azide

Purify Labeled
Product

BP Fluor 555-Labeled
Biomolecule

Click to download full resolution via product page

Caption: Workflow for copper-free click chemistry (SPAAC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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